Cas no 2280780-70-1 (3-sulfamoylcyclobutane-1-carboxylic acid, Mixture of diastereomers)

• Product Name: 3-sulfamoylcyclobutane-1-carboxylic acid, Mixture of diastereomers
• CAS No: 2280780-70-1
• MF: C₅H₉NO₄S
• MW: 179.19426035881
• MDL: MFCD33492006
• CID: 5684042
• PubChem ID: 155973539
• Update Time: 2025-06-24

3-sulfamoylcyclobutane-1-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 3-sulfamoylcyclobutane-1-carboxylic acid
• 2280780-70-1
• EN300-2583553
• 3-sulfamoylcyclobutane-1-carboxylic acid, Mixture of diastereomers
• Cyclobutanecarboxylic acid, 3-(aminosulfonyl)-

• MDL： MFCD33492006
• Inchi： 1S/C5H9NO4S/c6-11(9,10)4-1-3(2-4)5(7)8/h3-4H,1-2H2,(H,7,8)(H2,6,9,10)
• InChI Key： LZNKZJVJHVJPDT-UHFFFAOYSA-N
• SMILES： S(C1CC(C(=O)O)C1)(N)(=O)=O

Computed Properties

• Exact Mass: 179.02522894g/mol
• Monoisotopic Mass: 179.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 435.5±55.0 °C(Predicted)
• pka: 4.33±0.40(Predicted)

Additional information on 3-sulfamoylcyclobutane-1-carboxylic acid, Mixture of diastereomers

Introduction to 3-Sulfamoylcyclobutane-1-Carboxylic Acid, Mixture of Diastereomers (CAS No. 2280780-70-1)

3-Sulfamoylcyclobutane-1-carboxylic acid, Mixture of diastereomers, identified by the chemical compound identifier CAS No. 2280780-70-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This mixture consists of diastereomers, which are stereoisomers that are not mirror images of each other, each possessing unique chemical and physical properties that make them valuable in various applications.

The compound belongs to the class of sulfamoyl derivatives, which are known for their diverse biological activities and potential therapeutic applications. The cyclobutane ring in its structure contributes to its stability and reactivity, making it a promising candidate for further exploration in drug development. Recent advancements in synthetic chemistry have enabled the efficient preparation of this mixture, allowing researchers to investigate its properties and potential uses more comprehensively.

In the realm of medicinal chemistry, sulfamoyl compounds have been extensively studied due to their role as bioactive molecules. The presence of a sulfamoyl group (-SO₂NH₂) in 3-sulfamoylcyclobutane-1-carboxylic acid imparts unique reactivity and functionality, enabling it to interact with biological targets in specific ways. This has led to its exploration as a building block for more complex drug molecules, particularly in the development of novel therapeutics targeting various diseases.

One of the most intriguing aspects of this compound is its mixture of diastereomers. Diastereomers can exhibit significantly different biological activities despite having the same molecular formula. This characteristic makes the study of 3-sulfamoylcyclobutane-1-carboxylic acid, Mixture of diastereomers particularly interesting, as researchers can investigate how structural differences influence biological function. This understanding is crucial for optimizing drug design and improving efficacy while minimizing side effects.

Recent research has highlighted the potential of sulfamoyl derivatives in addressing unmet medical needs. For instance, studies have demonstrated the ability of sulfamoyl compounds to modulate enzyme activity and receptor binding, making them valuable in the development of treatments for conditions such as inflammation, metabolic disorders, and infectious diseases. The cyclobutane scaffold further enhances its utility by providing a rigid structure that can improve binding affinity and selectivity.

The synthesis of 3-sulfamoylcyclobutane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have enabled more sustainable and efficient synthetic routes, reducing waste and energy consumption. These improvements are essential for large-scale production and commercialization of pharmaceuticals derived from such compounds.

In addition to its pharmaceutical applications, 3-sulfamoylcyclobutane-1-carboxylic acid has shown promise in materials science and industrial chemistry. Its unique structure makes it a candidate for developing new polymers, coatings, and specialty chemicals with enhanced properties such as durability and biodegradability. The ability to fine-tune its diastereomeric mixture allows for tailored material characteristics, opening up possibilities for innovative applications across multiple industries.

The study of Mixture of diastereomers also contributes to our fundamental understanding of stereochemistry and its impact on molecular behavior. By examining how different stereoisomers interact with biological systems, researchers can gain insights into the mechanisms underlying drug action and develop better strategies for drug design. This knowledge is particularly valuable in the context of personalized medicine, where understanding individual variations in response to drugs is crucial.

As research continues to evolve, the applications of 3-sulfamoylcyclobutane-1-carboxylic acid are likely to expand further. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unlocking its full potential. With ongoing advancements in synthetic methodologies and analytical techniques, the future looks promising for this versatile compound.